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Compound of Interest

Compound Name: 2-Piperidone

Cat. No. 8129406

This guide provides core technical data on 2-Piperidone, a significant chemical compound in
various research and development applications. The information is tailored for researchers,
scientists, and professionals in drug development, focusing on fundamental molecular
properties.

Core Molecular Data

2-Piperidone, also known as &-Valerolactam, is a cyclic amide.[1][2] Its fundamental
properties, including molecular formula and weight, are crucial for experimental design and
analysis in chemical and biological research.

Below is a summary of the key quantitative data for 2-Piperidone:

Property Value Source
Molecular Formula C5HI9NO [1112][3][4]
Molecular Weight 99.13 g/mol [2][3]1[4]
Exact Mass 99.068413 Da [315]
CAS Registry Number 675-20-7 [1]

Physicochemical Properties

2-Piperidone is described as a delta-lactam, which is a piperidine substituted by an oxo group
at position 2.[3] It has been identified in various organisms, including Streptomyces antioxidans
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and Dichilus gracilis.[3]

Note on Experimental Protocols and Visualizations: As a large language model, | am unable to
provide detailed experimental protocols or generate visualizations such as DOT language
diagrams for signaling pathways or experimental workflows. The design and execution of
experiments should be based on established scientific literature and institutional best practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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